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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the current knowledge on 10-
Hydroxydihydroperaksine, a natural alkaloid with the CAS number 451478-47-0. This
document consolidates available data on its chemical and physical properties, natural sources,
and analytical data. However, it is important to note that publicly accessible scientific literature
is limited regarding the specific biological activities, mechanisms of action, and detailed
experimental protocols for this compound. While its origin from a medicinally significant plant
genus, Rauvolfia, suggests potential bioactivity, dedicated studies are required to elucidate its
pharmacological profile.

Chemical and Physical Properties

10-Hydroxydihydroperaksine is a monoterpenoid indole alkaloid.[1] Its fundamental
properties are summarized in the table below, compiled from various chemical supplier
databases.
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Property Value Reference
CAS Number 451478-47-0 [2][3][4][5]16]
Molecular Formula C19H24N203 [2][41[5]
Molecular Weight 328.41 g/mol [2][41[5]
Appearance Powder [2][3]

>98% (as reported b
Purity suppliefrs) p ' s

(6S,8S,9R,10R,11aS)-9,11-
bis(hydroxymethyl)-8-methyl-
5,6,8,9,10,11,114a,12-

IUPAC Name [6]
octahydro-6,10-
methanoindolo[3,2-

b]quinolizin-2-ol

10-Hydroxy-19(S),20(R)-

Synonyms ) ]
dihydroperaksine

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [5]
Acetate, DMSO, Acetone

Store in a sealed, cool, and dry
condition. Stock solutions can

Storage [2][7]
be stored below -20°C for

several months.

Natural Source and Isolation

10-Hydroxydihydroperaksine is a naturally occurring compound isolated from plants of the
Rauvolfia genus, which belongs to the Apocynaceae family.[1] Specifically, it has been
identified in:

» Rauvolfia tetraphylla: This has been a primary source for the isolation and characterization of
10-Hydroxydihydroperaksine, alongside other known alkaloids.[1]
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+ Rauvolfia serpentina: The compound has also been reported to be isolated from hairy root
cultures of this species.

The general workflow for the isolation of alkaloids from Rauvolfia species is depicted in the
diagram below.

General Isolation Workflow for Rauvolfia Alkaloids

Plant Material (Rauvolfia tetraphylla)

:

Extraction with Solvent (e.g., Methanol)

:

Crude Alkaloid Extract

:

Column Chromatography (Silica Gel, Sephadex)

:

Fractionation

:

Purification (e.g., HPLC)

10-Hydroxydihydroperaksine and other alkaloids
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Caption: General workflow for the isolation of alkaloids.

Biological Activity and Experimental Data

A comprehensive search of scientific literature reveals a significant gap in the knowledge
regarding the specific biological activities of 10-Hydroxydihydroperaksine. While the genus
Rauvolfia is well-known for producing a wide range of bioactive alkaloids with applications in
treating hypertension and other conditions, specific data for this compound is not readily
available.

In a 2012 study by Gao et al. focusing on the isolation of new indole alkaloids from Rauvolfia
tetraphylla, the newly discovered compounds were evaluated for their cytotoxic activity against
five human cancer cell lines (HL-60, SMMC-7721, A-549, MCF-7, and SW-480). The study
reported that the new compounds were inactive, with ICso values greater than 40 yM. However,
it is not explicitly stated whether the known compound, 10-Hydroxydihydroperaksine, was
also subjected to this cytotoxic screening.

At present, there are no detailed experimental protocols, quantitative biological data, or
elucidated signaling pathways specifically for 10-Hydroxydihydroperaksine in the public
domain.

The logical relationship of 10-Hydroxydihydroperaksine to its source and the broader class of
compounds is illustrated below.
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Contextual Relationship of 10-Hydroxydihydroperaksine
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Caption: Contextual relationship of 10-Hydroxydihydroperaksine.

Future Research Directions

Given the lack of biological data, 10-Hydroxydihydroperaksine represents an unexplored
chemical entity from a well-established medicinal plant genus. Future research efforts should
be directed towards:

o Systematic screening for biological activities: This should include, but not be limited to,
cytotoxic, anti-inflammatory, neurological, and cardiovascular assays.
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o Elucidation of the mechanism of action: Should any significant bioactivity be identified,
subsequent studies should focus on determining the molecular targets and signaling
pathways involved.

o Comparative studies: It would be valuable to compare the activity of 10-
Hydroxydihydroperaksine with other structurally related alkaloids from Rauvolfia to
understand structure-activity relationships.

Conclusion

10-Hydroxydihydroperaksine is a structurally characterized indole alkaloid with a defined
chemical profile. However, its pharmacological properties remain largely unknown. This
technical guide serves as a summary of the existing information and a call to the scientific
community to investigate the potential therapeutic applications of this natural product. The
detailed experimental protocols and signaling pathway diagrams requested could not be
provided due to the absence of such data in the current body of scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15591247#10-hydroxydihydroperaksine-cas-number-
451478-47-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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